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Compound of Interest

Compound Name: (2,4-Bis(decyloxy)phenyl)methanol

Cat. No.: B8196620

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the potential biological activities of
(2,4-Bis(decyloxy)phenyl)methanol. It is important to note that publicly available research
specifically detailing the biological effects of this compound is limited. The information
presented herein is largely based on the activities of structurally similar molecules and general
principles of medicinal chemistry. Further empirical research is required to validate these
potential activities.

Introduction

(2,4-Bis(decyloxy)phenyl)methanol is a lipophilic aromatic alcohol. Its structure,
characterized by a central phenyl ring substituted with two decyloxy chains and a
hydroxymethyl group, suggests its potential to interact with biological membranes and proteins.
While direct biological studies on this specific molecule are not extensively documented,
research on analogous compounds with varying alkyl chain lengths, such as (2,4-
Bis(dodecyloxy)phenyl)methanol, points towards potential antimicrobial and anti-inflammatory
properties.[1] The lipophilicity imparted by the decyloxy chains is a key feature that may govern
its biological interactions.[1]

Physicochemical Properties
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The physicochemical properties of (2,4-Bis(decyloxy)phenyl)methanol are crucial for its
potential biological activity. The two long hydrocarbon chains confer significant lipophilicity,
which would likely result in low aqueous solubility but high affinity for lipid-rich environments
such as cell membranes.

Property Value Source

Molecular Formula C27H4803 MySkinRecipes
Molecular Weight 420.67 g/mol MySkinRecipes
Predicted Boiling Point 529.5+£35.0 °C MySkinRecipes
Predicted Density 0.938+0.06 g/cm3 MySkinRecipes
Storage Conditions 2-8°C, sealed, dry MySkinRecipes

Potential Biological Activities

Based on the broader class of 2,4-dialkoxybenzyl alcohols and related phenolic compounds,
two primary areas of potential biological activity for (2,4-Bis(decyloxy)phenyl)methanol can
be hypothesized: antimicrobial and anti-inflammatory effects.

Antimicrobial Activity

Phenolic compounds and their derivatives are known to possess antimicrobial properties.[2]
The proposed mechanism for long-chain alcohols and phenols involves the disruption of the
bacterial cell membrane integrity. The lipophilic alkyl chains of (2,4-
Bis(decyloxy)phenyl)methanol could intercalate into the lipid bilayer of bacterial membranes,
leading to increased permeability, leakage of intracellular components, and ultimately cell
death.

A structurally related compound, (2,4-Bis(dodecyloxy)phenyl)methanol, has been studied for its
potential antimicrobial properties.[1] It is plausible that (2,4-Bis(decyloxy)phenyl)methanol
would exhibit similar, though potentially modulated, activity due to the slightly shorter alkyl
chains.

Anti-inflammatory Activity
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Some phenolic compounds exert anti-inflammatory effects through various mechanisms,
including the inhibition of pro-inflammatory enzymes and cytokines. The (2,4-
Bis(dodecyloxy)phenyl)methanol analogue has also been investigated for potential anti-
inflammatory properties.[1] The mechanism of action for such compounds can involve the
modulation of inflammatory signaling pathways.

Postulated Mechanisms of Action

The biological activity of (2,4-Bis(decyloxy)phenyl)methanol is likely driven by its molecular
structure, particularly its amphipathic nature.
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Postulated Mechanism of Membrane Interaction
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Postulated mechanism of membrane interaction.
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Experimental Protocols

While specific experimental data for (2,4-Bis(decyloxy)phenyl)methanol is lacking, the
following are standard protocols to evaluate the potential antimicrobial and anti-inflammatory
activities of a novel compound.

Antimicrobial Activity Assessment: Minimum Inhibitory
Concentration (MIC) Assay

This protocol determines the lowest concentration of an antimicrobial agent that prevents
visible growth of a microorganism.

Microorganism Preparation: A standardized inoculum of the test microorganism (e.g.,
Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth medium.

e Compound Dilution: A serial dilution of (2,4-Bis(decyloxy)phenyl)methanol is prepared in a
96-well microtiter plate.

 Inoculation: Each well is inoculated with the standardized microorganism suspension.
e Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

e Observation: The MIC is determined as the lowest concentration of the compound at which
no visible growth of the microorganism is observed.
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Workflow for MIC Assay
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Workflow for Minimum Inhibitory Concentration (MIC) Assay.

In Vivo Anti-inflammatory Activity: Carrageenan-Induced
Paw Edema Model

This is a widely used animal model to screen for acute anti-inflammatory activity.

» Animal Acclimatization: Rodents (e.qg., rats or mice) are acclimatized to the laboratory
conditions.

e Compound Administration: (2,4-Bis(decyloxy)phenyl)methanol is administered orally or
intraperitoneally at various doses. A control group receives the vehicle, and a positive control

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8196620?utm_src=pdf-body-img
https://www.benchchem.com/product/b8196620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

group receives a known anti-inflammatory drug (e.g., indomethacin).

 Induction of Inflammation: After a specific period, a sub-plantar injection of carrageenan is
administered to the right hind paw of each animal to induce localized inflammation and
edema.

o Measurement of Paw Volume: The paw volume is measured at regular intervals (e.g., 1, 2, 3,
and 4 hours) after carrageenan injection using a plethysmometer.

o Data Analysis: The percentage inhibition of edema is calculated for the treated groups
compared to the control group.

Structure-Activity Relationship (SAR)
Considerations

The biological activity of 2,4-dialkoxybenzyl alcohols is likely influenced by the length of the

alkyl chains.
. Postulated Primary
Compound Alkyl Chain Length o o
Application/Activity
(2,4- c10 Hypothesized: Antimicrobial,
Bis(decyloxy)phenyl)methanol Anti-inflammatory
(214_ .. . .
) Antimicrobial, Anti-
Bis(dodecyloxy)phenyl)methan  C12 )
inflammatory
ol[1]
(2,4-

Tagging reagent in peptide
Bis(octadecyloxy)phenyl)meth C18 9 g- J bep
synthesis
anol[3]

(2,4-

Tagging reagent in peptide
Bis(docosyloxy)phenyl)methan  C22 gging reag pep

synthesis
ol

It can be inferred that shorter to medium-length alkyl chains (like decyl and dodecyl) might be
more conducive to antimicrobial and anti-inflammatory activities, whereas longer chains may
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render the molecule more suitable for applications in chemical synthesis due to altered physical
properties.

Conclusion and Future Directions

(2,4-Bis(decyloxy)phenyl)methanol represents a molecule of interest for potential
antimicrobial and anti-inflammatory applications based on the known activities of its structural
analogues. Its significant lipophilicity is a key determinant that likely governs its interaction with
biological membranes.

Future research should focus on the empirical evaluation of this compound's biological
activities. This would involve:

« Invitro screening: Comprehensive antimicrobial screening against a panel of pathogenic
bacteria and fungi.

« Invitro anti-inflammatory assays: Evaluation of its effects on inflammatory markers in
relevant cell lines.

« In vivo studies: Validation of any promising in vitro results using established animal models.

» Mechanism of action studies: Elucidation of the precise molecular targets and signaling
pathways modulated by this compound.

Such studies are essential to confirm the hypothesized biological activities and to determine
the therapeutic potential of (2,4-Bis(decyloxy)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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